Cas no 1806899-75-1 (4-(Aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-(Aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806899-75-1
• MF: C₉H₈ClF₂N₃
• MW: 231.629727363586
• CID: 4873390
• Update Time: 2025-07-24

4-(Aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H8ClF2N3/c10-8-5(4-14)3-7(9(11)12)15-6(8)1-2-13/h3,9H,1,4,14H2
• InChI Key： CMVACGNOHNZEIS-UHFFFAOYSA-N
• SMILES： ClC1C(CC#N)=NC(C(F)F)=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.7
• Topological Polar Surface Area: 62.7

Additional information on 4-(Aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetonitrile

Research Brief on 4-(Aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetonitrile (CAS: 1806899-75-1): Recent Advances and Applications

In recent years, the compound 4-(Aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetonitrile (CAS: 1806899-75-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine backbone and functional groups, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 4-(Aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetonitrile has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step synthetic routes involving halogenation, nucleophilic substitution, and cyanation reactions. Notably, the introduction of the difluoromethyl group has been a key focus, as it enhances the compound's metabolic stability and bioavailability. Recent publications highlight the use of this compound as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

From a biological perspective, 4-(Aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetonitrile has demonstrated notable activity in preclinical studies. Its mechanism of action often involves interaction with specific enzymatic targets, such as protein kinases or bacterial enzymes, leading to inhibition of pathogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy as a scaffold for designing novel antibacterial agents targeting multidrug-resistant strains. Additionally, its potential as a building block for agrochemicals has been explored, with studies showing its utility in developing next-generation herbicides and fungicides.

Despite its promise, challenges remain in the practical application of this compound. Issues such as solubility, toxicity, and scalability of synthesis need to be addressed in future research. However, ongoing studies are investigating derivatization strategies to overcome these limitations. For example, recent work has focused on modifying the aminomethyl group to enhance target specificity and reduce off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into real-world applications.

In conclusion, 4-(Aminomethyl)-3-chloro-6-(difluoromethyl)pyridine-2-acetonitrile (CAS: 1806899-75-1) represents a valuable chemical entity with diverse applications in the life sciences. Its unique structural features and biological activity make it a compelling subject for further investigation. As research progresses, this compound is likely to play an increasingly important role in the development of new therapeutic and agrochemical solutions. Future studies should focus on optimizing its properties and expanding its utility in addressing unmet medical and agricultural needs.